Cas no 2734776-53-3 (2,2-Dichloro-1-(4-fluoro-2-methylphenyl)ethanol)

• Product Name: 2,2-Dichloro-1-(4-fluoro-2-methylphenyl)ethanol
• CAS No: 2734776-53-3
• MF: C₉H₉Cl₂FO
• MW: 223.07
• CID: 5080292
• Update Time: 2025-10-30

2,2-Dichloro-1-(4-fluoro-2-methylphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-Dichloro-1-(4-fluoro-2-methylphenyl)ethanol

• Inchi： 1S/C9H9Cl2FO/c1-5-4-6(12)2-3-7(5)8(13)9(10)11/h2-4,8-9,13H,1H3
• InChI Key： WDKKNEPYCAYYMA-UHFFFAOYSA-N
• SMILES： C1(=CC(C)=C(C=C1)C(C(Cl)Cl)O)F

Additional information on 2,2-Dichloro-1-(4-fluoro-2-methylphenyl)ethanol

Comprehensive Overview of 2,2-Dichloro-1-(4-fluoro-2-methylphenyl)ethanol (CAS No. 2734776-53-3)

2,2-Dichloro-1-(4-fluoro-2-methylphenyl)ethanol, identified by its CAS number 2734776-53-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the family of halogenated alcohols, which are known for their versatile applications in synthetic chemistry. The presence of both dichloro and fluoro substituents in its structure enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential as a building block for drug discovery and crop protection agents.

In recent years, the demand for fluorinated compounds like 2,2-Dichloro-1-(4-fluoro-2-methylphenyl)ethanol has surged due to their unique physicochemical properties. Fluorine incorporation often improves metabolic stability, bioavailability, and binding affinity in drug candidates. This aligns with the growing trend of precision medicine and sustainable agriculture, where efficiency and environmental impact are paramount. The compound’s CAS number 2734776-53-3 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

The synthesis of 2,2-Dichloro-1-(4-fluoro-2-methylphenyl)ethanol typically involves multi-step reactions, including halogenation and reduction processes. Its dichloro and fluoro groups are introduced under controlled conditions to ensure high purity and yield. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to characterize the compound, ensuring compliance with industry standards. These methods are critical for quality control, especially when the compound is used in pharmaceutical intermediates or agrochemical formulations.

One of the most discussed topics in the context of 2,2-Dichloro-1-(4-fluoro-2-methylphenyl)ethanol is its role in green chemistry. Researchers are exploring eco-friendly synthetic routes to minimize waste and reduce energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), which emphasize responsible consumption and production. The compound’s potential applications in biodegradable materials and renewable energy solutions further highlight its versatility.

From a commercial perspective, CAS number 2734776-53-3 is often associated with custom synthesis and contract manufacturing. Companies specializing in fine chemicals offer this compound to clients in the life sciences and agricultural sectors. Its pricing and availability are influenced by factors such as raw material costs, regulatory requirements, and market demand. As such, stakeholders closely monitor trends in halogenated compound production and supply chain dynamics.

In conclusion, 2,2-Dichloro-1-(4-fluoro-2-methylphenyl)ethanol (CAS No. 2734776-53-3) represents a fascinating intersection of chemistry, innovation, and sustainability. Its unique structural features and broad applicability make it a subject of ongoing research and industrial interest. Whether in drug development, crop science, or green technology, this compound continues to inspire advancements that address some of the world’s most pressing challenges.